2-Ethyl-5-((3-methylpiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(4-methylphenyl)-(3-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H26N4OS/c1-4-16-21-20-24(22-16)19(25)18(26-20)17(15-9-7-13(2)8-10-15)23-11-5-6-14(3)12-23/h7-10,14,17,25H,4-6,11-12H2,1-3H3
• InChI Key: BXKQESUUVXUDLL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C)N4CCCC(C4)C)O
• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol

Description

2-Ethyl-5-((3-methylpiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4OS and its molecular weight is 370.52. The purity is usually 95%.
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Scientific Research Applications

Antioxidative Stress Applications

A study delves into the antioxidative properties of thiazolo[3,2-b]-1,2,4-triazoles, revealing their potential in mitigating ethanol-induced oxidative stress in mouse liver and brain. This research suggests that certain derivatives of thiazolo-triazole compounds might be effective in controlling oxidative stress in a selective manner towards different organs (Aktay, Tozkoparan, & Ertan, 2005).

Antimicrobial and Enzyme Inhibition

Research into hybrid molecules containing penicillanic or cephalosporanic acid moieties, which integrate the thiazolo[3,2-b][1,2,4]triazol scaffold, exhibits promising antimicrobial, antilipase, and antiurease activities. This demonstrates the compound's potential in contributing to the development of new antimicrobial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anti-Inflammatory Applications

Another study highlights the anti-inflammatory properties of 6-benzylidenethiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones, indicating their therapeutic potential in treating inflammation-related disorders. This research underscores the importance of exploring thiazolo-triazole derivatives for their medicinal benefits (Tozkoparan, Gökhan, Aktay, Yeşilada, & Ertan, 2000).

Antiviral Potential Against COVID-19

In light of the global COVID-19 pandemic, one study focuses on thiazole and triazole-based compounds for their potential antiviral activities against the main protease of COVID-19, showcasing a promising avenue for developing novel antiviral drugs (Rashdan, Abdelmonsef, Abou-Krisha, & Yousef, 2021).

Anticancer Properties

Research into thiazolo[3,2-b][1,2,4]triazole-6-ones for their anticancer properties reveals that certain derivatives exhibit excellent anticancer activities without causing toxicity to normal somatic cells. This suggests the compound's utility in the development of safer anticancer agents (Holota, Komykhov, Sysak, Gzella, Cherkas, & Lesyk, 2021).